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Compound of Interest

Compound Name: Acid Black 24

Cat. No.: B1668969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Acid
Black 24 in various solvents. The information is curated for professionals in research and

development who require precise data and methodologies for their work. This document

presents quantitative and qualitative solubility data, detailed experimental protocols for

solubility determination, and a visual representation of the experimental workflow.

Quantitative and Qualitative Solubility Data
The solubility of Acid Black 24, a diazo dye, is a critical parameter for its application in various

industrial and research settings. The following table summarizes the available quantitative and

qualitative solubility data for Acid Black 24 in different solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1668969?utm_src=pdf-interest
https://www.benchchem.com/product/b1668969?utm_src=pdf-body
https://www.benchchem.com/product/b1668969?utm_src=pdf-body
https://www.benchchem.com/product/b1668969?utm_src=pdf-body
https://www.benchchem.com/product/b1668969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Temperature (°C) Observations

Water 25.19 g/L[1] 20

The aqueous solution

is reddish-blue to

black. Adding

concentrated

hydrochloric acid turns

the solution greenish-

blue, while adding

concentrated sodium

hydroxide solution

results in a date-red

color.[1]

Ethanol Soluble[1][2][3] Not Specified
The solution has a

navy blue color.

Acetone Slightly Soluble Not Specified

Ethylene Glycol Ether Soluble Not Specified

Other Organic

Solvents
Insoluble Not Specified

Experimental Protocol for Determining Solubility
A standardized method for determining the solubility of dyes like Acid Black 24 is the shake-

flask method. This protocol is designed to create a saturated solution at a controlled

temperature and then measure the concentration of the dissolved dye.

Materials
Acid Black 24 powder

Solvent of interest (e.g., water, ethanol)

Sealed containers (e.g., screw-cap flasks)

Shaking incubator or magnetic stirrer with temperature control
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Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Methodology
Preparation of a Supersaturated Solution:

Accurately weigh an excess amount of Acid Black 24 powder and add it to a known

volume of the desired solvent in a sealed container. The amount of dye should be more

than what is expected to dissolve to ensure that a saturated solution is formed.

Equilibration:

Place the sealed container in a shaking incubator or on a magnetic stirrer with a controlled

temperature (e.g., 20°C).

Agitate the mixture for a sufficient period, typically 24 to 48 hours, to ensure that the

dissolution equilibrium is reached.

Phase Separation:

After equilibration, remove the container and allow it to stand to let the undissolved solid

settle.

To separate the saturated solution from the excess solid dye, either centrifuge the mixture

at a high speed or filter the solution using a syringe filter. It is crucial to maintain the

temperature during this step to prevent any change in solubility.

Quantification:

Accurately dilute a known volume of the clear, saturated supernatant or filtrate with the

solvent. The dilution factor should be chosen to bring the absorbance within the linear

range of the UV-Vis spectrophotometer.
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Measure the absorbance of the diluted solution at the wavelength of maximum

absorbance (λmax) for Acid Black 24. A blank containing the pure solvent should be used

to zero the spectrophotometer.

Prepare a series of standard solutions of Acid Black 24 with known concentrations in the

same solvent.

Measure the absorbance of these standard solutions to create a calibration curve of

absorbance versus concentration.

Determine the concentration of the diluted saturated solution from the calibration curve.

Calculation:

Calculate the solubility of Acid Black 24 in the solvent using the following formula, taking

into account the dilution factor:

Solubility (g/L) = Concentration from calibration curve (g/L) × Dilution factor

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the determination of Acid Black 24
solubility using the shake-flask method.
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Caption: Experimental workflow for determining the solubility of Acid Black 24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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